1-(4-bromophenyl)-N-isopropyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
Description
Synthesis Analysis
The synthesis of triazole derivatives, including compounds similar to the one , often involves cyclization reactions, N-arylation processes, and the use of various catalysts to achieve the desired structural framework. For instance, some triazole compounds have been synthesized through reactions that involve cyclization of potassium dithiocarbazinate with hydrazine hydrate, followed by condensation with various substituted aromatic aldehydes to obtain Schiff's bases (Morabia & Naliapara, 2015).
Molecular Structure Analysis
The molecular structure of triazole derivatives is characterized by X-ray diffraction crystallography, which provides detailed insights into the arrangement of atoms within the molecule. The structure is often stabilized by various interactions, such as intermolecular and intramolecular hydrogen bonding, contributing to the compound's conformation and packing (Shen et al., 2013).
Chemical Reactions and Properties
Triazole derivatives undergo a range of chemical reactions, including N-arylation, cyclization, and condensation, leading to a variety of functional groups being introduced into the molecular framework. These reactions are essential for the synthesis of structurally diverse compounds with potential biological activities (Morabia & Naliapara, 2015).
properties
IUPAC Name |
1-(4-bromophenyl)-5-methyl-N-propan-2-yltriazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN4O/c1-8(2)15-13(19)12-9(3)18(17-16-12)11-6-4-10(14)5-7-11/h4-8H,1-3H3,(H,15,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHPOXSNQBIGXNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=C(C=C2)Br)C(=O)NC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-bromophenyl)-5-methyl-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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